![molecular formula C10H8O2S B3241492 Benzo[b]thiophene-7-acetic acid CAS No. 1468-80-0](/img/structure/B3241492.png)
Benzo[b]thiophene-7-acetic acid
Overview
Description
Benzo[b]thiophene-7-acetic acid is a compound that has a molecular weight of 409.59 . It is a derivative of Benzo[b]thiophene, an aromatic organic compound with a molecular formula of C8H6S . It has an odor similar to naphthalene and occurs naturally as a constituent of petroleum-related deposits such as lignite tar .
Synthesis Analysis
The synthesis of benzothiophene derivatives often involves the reaction of an alkyne-substituted 2-bromobenzene with either sodium sulfide or potassium sulfide to form benzothiophene with an alkyl substitution at position 2 . Thiourea can be used as a reagent in place of sodium sulfide or potassium sulfide . In the presence of a gold catalyst, a more complex 2,3-disubstituted benzothiophene can be synthesized .
Chemical Reactions Analysis
The chemical reactions of thiophenes can be classified into electrophilic, nucleophilic, or radical reactions . Electrophilic reactions of thiophene have been known for as long as thiophene itself, while nucleophilic and radical reactions of thiophene were developed later . The descriptions of these methods as well as their applications in the modern chemistry of thiophene are presented together with historical examples where relevant .
Scientific Research Applications
Chemical Synthesis
2-(1-benzothiophen-7-yl)acetic acid is used in chemical synthesis. It’s a compound with a molecular weight of 192.24 and a melting point of 155-156°C .
One-step Synthesis of Benzo[b]thiophenes
This compound is used in the one-step synthesis of benzo[b]thiophenes. A wide range of 3-substituted benzothiophenes were synthesized from easily available o-silylaryl triflates and alkynyl sulfides in a one-step intermolecular manner . This synthesis method is significant as it allows for the creation of multisubstituted benzothiophenes, which have applications in various research fields including pharmaceutical sciences and materials chemistry .
Electrochemically-promoted Synthesis
2-(1-benzothiophen-7-yl)acetic acid is also used in electrochemically-promoted synthesis. For example, it’s used in the synthesis of benzo[b]thiophene-1,1-dioxide .
Safety and Hazards
Mechanism of Action
Mode of Action
It is suggested that the compound may have stimulatory action on adrenergic neurotransmission and inhibitory action on GABA-ergic neurotransmission .
Biochemical Pathways
The compound’s potential effects on adrenergic and GABA-ergic neurotransmission suggest it may influence pathways related to these neurotransmitter systems .
Result of Action
Given its potential effects on adrenergic and GABA-ergic neurotransmission, it may influence cellular processes related to these neurotransmitter systems .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-(1-benzothiophen-7-yl)acetic acid . These factors can include pH, temperature, presence of other molecules, and more.
properties
IUPAC Name |
2-(1-benzothiophen-7-yl)acetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8O2S/c11-9(12)6-8-3-1-2-7-4-5-13-10(7)8/h1-5H,6H2,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXMVPQVMUHEPOF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)CC(=O)O)SC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzo[b]thiophene-7-acetic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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